Cas no 104732-54-9 (1,3,5-Triazine-2,4(1H,3H)-dione,dihydro-3-propyl-)

• Product Name: 1,3,5-Triazine-2,4(1H,3H)-dione,dihydro-3-propyl-
• CAS No: 104732-54-9
• MF: C₆H₁₁N₃O₂
• MW: 157.170440912247
• CID: 126394
• PubChem ID: 13753008
• Update Time: 2025-04-18

1,3,5-Triazine-2,4(1H,3H)-dione,dihydro-3-propyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4(1H,3H)-dione,dihydro-3-propyl-
• 1,3,5-Triazine-2,4(1H,3H)-dione,dihydro-3-propyl-(9CI)
• 104732-54-9
• 3-Propyl-1,3,5-triazinane-2,4-dione

• Inchi： 1S/C6H11N3O2/c1-2-3-9-5(10)7-4-8-6(9)11/h2-4H2,1H3,(H,7,10)(H,8,11)
• InChI Key： LOQLXKMYTDCQIX-UHFFFAOYSA-N
• SMILES： O=C1NCNC(N1CCC)=O

Computed Properties

• Exact Mass: 157.08523
• Monoisotopic Mass: 157.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• PSA: 61.44
• LogP: -0.69340